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Compound of Interest

Compound Name: Dilithium azelate

Cat. No.: B1614953

Technical Support Center: Dilithium Azelate
Grease

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
regarding the impact of residual water on the performance of Dilithium azelate grease.

Frequently Asked Questions (FAQSs)

Q1: What is Dilithium azelate grease?

Al: Dilithium azelate grease is a type of lithium complex grease. It is formulated using a
thickener system derived from the reaction of lithium hydroxide with two types of acids: a
conventional fatty acid (commonly 12-hydroxystearic acid) and a dicarboxylic acid, azelaic acid.
[1][2][3] This dual-acid thickener, or "complex," gives the grease a higher dropping point,
excellent mechanical stability, and good water resistance compared to simple lithium soap
greases.[1][4][5]

Q2: How is Dilithium azelate grease synthesized?

A2: The synthesis typically involves dissolving 12-hydroxystearic acid and azelaic acid in a
base oil at an elevated temperature.[2] An aqueous solution of lithium hydroxide monohydrate
Is then added to neutralize the acids in a process called saponification, forming the lithium
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complex soap thickener.[1][6][7] The mixture is heated further to drive off the water, followed by
cooling and the addition of more base oil and performance-enhancing additives to achieve the
final desired consistency.[1][2]

Q3: Why is residual water a concern in Dilithium azelate grease?

A3: While water is used during the synthesis in the form of aqueous lithium hydroxide, its
presence in the final product is detrimental.[8][9] Residual water, even at concentrations as low
as 100 ppm, can significantly degrade the grease's performance by promoting oxidation,
altering its consistency, causing hydrolysis of additives, and reducing its lubricating ability.[9]
[10][11]

Q4: How does water contamination affect the physical appearance of the grease?

A4: Water contamination can cause the grease to become cloudy or milky in appearance.[12]
[13] In some cases, high water content can lead to emulsification, changing the grease's
texture from smooth and buttery to opaque and potentially lumpy.[8][13]

Troubleshooting Guide

Q5: My grease has a lower dropping point than expected. Could residual water be the cause?

A5: Yes, this is possible. While lithium complex greases are known for their high dropping
points, excessive water content can interfere with the proper formation and structure of the
soap thickener fibers during manufacturing.[1] This disruption can lead to a less stable grease
structure with a reduced dropping point. The primary role of dilithium azelate is to increase the
dropping point, and any interference in its formation can compromise this key property.[1]

Q6: | am observing premature aging and oxidation of my grease sample. What role does water
play?

A6: Water is a catalyst for the oxidation of lubricating greases.[9][14] Its presence, especially in
combination with heat and metal catalysts (like bearing surfaces), can significantly accelerate
the oxidative degradation of the base oil and additives.[8][14] This leads to a faster depletion of
antioxidant additives and the formation of sludge, varnish, and acids, which further degrade the
lubricant.[14][15] Studies have shown that as water content increases, the resistance to
oxidation decreases, evidenced by a higher oxygen pressure drop in standard tests.[8]
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Q7: The consistency of my grease has changed. It appears harder/stiffer than specified. Why?

A7:. Water can have a significant effect on the rheological properties of grease, and the
outcome can depend on the specific formulation and the amount of water.[8][16] For some
complex greases, the absorption of small amounts of water (e.g., 1-10%) can cause the grease
to harden, increasing its NLGI consistency grade.[8] This hardening can restrict oil flow, leading
to lubricant starvation in bearings.[8][9]

Q8: My experiment shows increased friction and wear. How does water impact lubricity?

A8: Water contamination negatively impacts the lubricating properties of grease in several
ways:

e Reduced Film Strength: Water can disrupt the lubricating film between moving surfaces,
leading to increased metal-to-metal contact.[8][15]

o Additive Hydrolysis: Critical anti-wear (AW) and extreme-pressure (EP) additives can be
broken down by water through hydrolysis, rendering them ineffective.[9][14]

o Corrosion: Free water promotes rust and corrosion on metal surfaces, introducing abrasive
particles into the system and leading to accelerated wear.[9]

o Hydrogen Embrittlement: Water can penetrate microcracks on bearing surfaces, leading to
hydrogen embrittlement and a decreased fatigue life.[9]

Data Presentation: Impact of Water Contamination

The following table summarizes the typical effects of increasing water content on the
performance of complex greases, based on data from industry studies.
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Experimental Protocols

Protocol 1: Measurement of Residual Water Content via
Karl Fischer Titration (ASTM D6304)

This method is the industry standard for accurately determining water content in lubricants.[12]
[18][19]

o Apparatus: An automatic Karl Fischer coulometric titrator.
e Sample Preparation:
o Homogenize the grease sample thoroughly.

o Accurately weigh a specific amount of the grease sample directly into the titration vessel
or into a sample boat. Due to the high viscosity of grease, direct injection is often difficult.
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Using a homogenizer or a solvent/reagent mixture to dissolve the grease before injection
may be necessary.

o Titration:

o The grease sample is heated, often in a separate oven attachment, to drive the water out.
[12]

o A stream of dry, inert gas (like nitrogen) carries the vaporized water into the titration cell
containing the Karl Fischer reagent.[12]

o The reagent reacts with the water. The instrument measures the amount of current
required to generate the iodine for the reaction, which is directly proportional to the
amount of water.

o Calculation: The instrument's software automatically calculates the water content, typically
expressed in parts per million (ppm) or weight percent.

Protocol 2: Evaluation of Water Washout Resistance
(ASTM D1264)

This protocol evaluates the ability of a grease to resist being washed away by water in a
bearing under specified conditions.

o Apparatus: A water washout test rig, consisting of a motor-driven spindle, a housing for a
standard ball bearing, and a means to spray a controlled jet of water.

e Procedure:

o Pack a clean, tared ball bearing with a specified amount (typically 4g) of the Dilithium
azelate grease sample and weigh it again.

o Install the packed bearing into the test housing.
o Operate the bearing at a specified speed (e.g., 600 RPM) and temperature (e.g., 79°C).

o Impinge a jet of water at a controlled temperature and flow rate onto the bearing housing
for a specified duration (e.g., 1 hour).
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e Analysis:

o After the test, carefully remove the bearing, dry it, and weigh it.

o The weight loss of the grease is calculated and reported as the percentage of water
washout. A lower percentage indicates better resistance.[20]

Observed Performance Issue
in Dilithium Azelate Grease
Change in Consistency Increased Oxidation Reduced Thermal Stability Poor Lubricity
(Hardening/Softening) (Premature Aging, Odor) (Low Dropping Point) (High Friction, Wear)

< T > —
S -7 -
So 1 - e
S - =1
So 1 Pid -
N 1 -

Other Potential Causes:
Primary Suspect: - Incorrect soap ratio

Excess Residual Water - Additive depletion

- Contamination (other)

Recommended Action:
Quantify Water Content

Method: Karl Fischer Titration

Compare result to
product specification (<0.1%)

Click to download full resolution via product page

Caption: Troubleshooting workflow for performance issues in Dilithium azelate grease.
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Caption: Logical pathway of water-induced degradation in grease performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Effect of residual water on the performance of Dilithium
azelate grease.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614953#effect-of-residual-water-on-the-
performance-of-dilithium-azelate-grease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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